Cas no 2097894-58-9 (4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• CAS No: 2097894-58-9
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 6535294
• PubChem ID: 126854674
• Update Time: 2025-07-26

4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine
• AKOS032457761
• 4-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine
• F6478-4505
• 4-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyrrolidin-3-yl]oxy-2,6-dimethylpyrimidine
• 2097894-58-9

• Inchi： 1S/C18H21N3O5S/c1-12-9-18(20-13(2)19-12)26-14-5-6-21(11-14)27(22,23)15-3-4-16-17(10-15)25-8-7-24-16/h3-4,9-10,14H,5-8,11H2,1-2H3
• InChI Key： CYSQXKMXCSIIPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine

Introduction to Compound with CAS No. 2097894-58-9 and Product Name: 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine

Compound with the CAS number 2097894-58-9 and the product name 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound integrates several key pharmacophoric elements that make it a promising candidate for further research and development in medicinal chemistry.

The core structure of this compound features a pyrimidine backbone, which is a common motif in many biologically active molecules. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in nucleic acid chemistry, serving as the building blocks for DNA and RNA. The presence of dimethylpyrimidine in the molecular structure suggests potential interactions with biological targets that are sensitive to pyrimidine derivatives, making it an attractive scaffold for drug design.

Additionally, the compound incorporates a 2,3-dihydro-1,4-benzodioxine-6-sulfonyl moiety, which is a highly functionalized aromatic ring system. This moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, properties that are often exploited in the design of bioactive molecules. The sulfonyl group further enhances the compound's solubility and reactivity, making it more amenable to various chemical modifications and biological assays.

The pyrrolidin-3-yloxy substituent in the molecule adds another layer of complexity and functionality. Pyrrolidine rings are frequently found in natural products and pharmaceuticals due to their ability to mimic secondary amine structures found in biological systems. This substitution not only influences the electronic properties of the molecule but also its spatial orientation, which can be critical for binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, preliminary simulations indicate that it could interact with enzymes involved in metabolic pathways or signal transduction processes.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown promising results in terms of binding affinity to target proteins and modulating cellular pathways. These findings align with current trends in drug discovery, where multi-target interactions are often sought after to achieve synergistic therapeutic effects. The compound's ability to engage with multiple biological targets simultaneously could make it a valuable asset in developing combination therapies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methodologies but also underscore the importance of precision in pharmaceutical synthesis.

As research progresses, the potential applications of this compound are likely to expand. Its unique structural features make it suitable for various therapeutic areas, including oncology, neurology, and inflammation-related disorders. Collaborative efforts between chemists and biologists will be essential to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel pharmaceuticals is a dynamic field that relies on interdisciplinary collaboration. The study of compounds like 4-{1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyrrolidin-3-yloxy}-2,6-dimethylpyrimidine exemplifies how advances in chemistry can drive progress in medicine. By understanding the structural and functional aspects of these molecules, researchers can design more effective drugs that address unmet medical needs.

In conclusion, Compound with CAS No. 2097894-58-9 is a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and promising biological activity make it a subject of intense interest among researchers. As further studies reveal its therapeutic capabilities, this compound could pave the way for new treatments across multiple disease areas.